![molecular formula C18H16BrN3O4S B2594141 2-((4-Bromophenyl)sulfonyl)-3-(4-(2-furylcarbonyl)piperazinyl)prop-2-enenitrile CAS No. 1025214-96-3](/img/structure/B2594141.png)
2-((4-Bromophenyl)sulfonyl)-3-(4-(2-furylcarbonyl)piperazinyl)prop-2-enenitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-((4-Bromophenyl)sulfonyl)-3-(4-(2-furylcarbonyl)piperazinyl)prop-2-enenitrile, also known as 4-Bromophenylsulfonyl-3-((4-((2-furylcarbonyl)piperazin-1-yl)prop-2-enenitrile, is a novel synthetic compound that has recently been developed for use in scientific research. This compound has been found to have a variety of applications in biochemistry and physiology, as well as in laboratory experiments.
Scientific Research Applications
Synthesis of Complex Molecules
Research on the synthesis of complex molecules, such as 2-Fluoro-4-bromobiphenyl, highlights the importance of developing practical synthesis methods for intermediates used in the manufacture of materials with significant pharmacological and industrial applications (Qiu et al., 2009). This research underlines the challenges and innovations in synthesizing complex molecules, which can be related to the synthesis and application of the compound .
Antibody-Based Detection and Analysis
The development and application of antibodies for environmental and food analysis demonstrate the compound's potential use in creating specific antibodies for detecting environmental pollutants or food contaminants (Fránek & Hruška, 2018). Such applications could be explored for detecting derivatives of the compound or related substances in various matrices.
Medicinal Chemistry and Pharmacology
The study of arylcycloalkylamines and their pharmacophoric groups emphasizes the compound's potential role in developing new therapeutic agents. Compounds containing arylalkyl substituents have shown improved potency and selectivity at D(2)-like receptors, suggesting a route for developing antipsychotic agents or other medications (Sikazwe et al., 2009).
Pharmaceutical Significance of Sulfur-Containing Motifs
Research highlighting the significance of sulfur (SVI)-containing motifs in drug discovery points to the critical role compounds like the one could play in developing new therapeutic agents. Sulfonamide and sulfone-based compounds have shown a variety of pharmacological properties, underscoring their potential in treating diseases with novel, less toxic, and highly active agents (Zhao et al., 2018).
Piperazine Derivatives in Drug Development
The review on piperazine derivatives for therapeutic use underlines the compound's relevance in designing drugs with various therapeutic applications, from antipsychotics to antidepressants. Piperazine's role as a flexible building block in drug discovery highlights the potential to explore the specific compound for similar applications (Rathi et al., 2016).
properties
IUPAC Name |
(E)-2-(4-bromophenyl)sulfonyl-3-[4-(furan-2-carbonyl)piperazin-1-yl]prop-2-enenitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H16BrN3O4S/c19-14-3-5-15(6-4-14)27(24,25)16(12-20)13-21-7-9-22(10-8-21)18(23)17-2-1-11-26-17/h1-6,11,13H,7-10H2/b16-13+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FNEVRVHRKQHUTO-DTQAZKPQSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C=C(C#N)S(=O)(=O)C2=CC=C(C=C2)Br)C(=O)C3=CC=CO3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CN(CCN1/C=C(\C#N)/S(=O)(=O)C2=CC=C(C=C2)Br)C(=O)C3=CC=CO3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H16BrN3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
450.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.